Author: BenchChem Technical Support Team. Date: February 2026
Topic: P516-0475: Small Molecule Rgg2/3 Agonist & PepO Inhibitor
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Microbiologists, and Drug Discovery Specialists
Executive Summary
P516-0475 is a synthetic small molecule identified as a potent agonist of the Rgg2/3 quorum sensing (QS) system in Streptococcus pyogenes (Group A Streptococcus, GAS).[1][2][3] Unlike canonical agonists that directly bind transcriptional regulators, P516-0475 functions through a distinct mechanism: it acts as an uncompetitive inhibitor of PepO , a metalloendopeptidase responsible for degrading Short Hydrophobic Peptide (SHP) pheromones. By inhibiting PepO, P516-0475 stabilizes endogenous or sub-threshold concentrations of SHP, thereby amplifying the quorum sensing signal, inducing biofilm formation, and promoting lysozyme resistance.
This guide details the physicochemical properties, mechanism of action (MOA), and validated experimental protocols for utilizing P516-0475 in microbiological research.
Chemical & Pharmacological Profile
Physicochemical Properties
P516-0475 was originally identified via a high-throughput screen (HTS) of a diverse chemical library (e.g., ChemDiv/Vitas-M).
Property
Description
Compound ID
P516-0475
Primary Target
PepO (Endopeptidase O, a neprilysin-like metalloprotease)
Soluble in DMSO (typically stored as 10–50 mM stock)
Potency and Selectivity
EC50 (Reporter Assay): Low micromolar range (typically ~1–5 µM in Pshp3-lux assays).
Selectivity: Specific to the Rgg2/3 pathway via PepO; does not activate the RopB (Rgg1) or ComR pathways directly.
Toxicity: Generally non-bactericidal at active concentrations (up to 50 µM), making it a true virulence modulator rather than an antibiotic.
Mechanism of Action (MOA)
The efficacy of P516-0475 relies on the "stabilization" model of quorum sensing.[3][4] In a native state, the protease PepO degrades SHP pheromones to prevent premature QS activation. P516-0475 inhibits this degradation, allowing SHP to accumulate and trigger the Rgg2/3 toggle switch.
The Rgg2/3 Toggle Switch
OFF State:Rgg3 (transcriptional repressor) binds to promoters of virulence genes (shp, stcA), blocking transcription.
ON State:SHP peptides (imported into the cell) bind Rgg3, causing it to dissociate from DNA.[5] Simultaneously, SHP binds Rgg2 (transcriptional activator), promoting its binding to DNA and driving gene expression.[5]
P516-0475 Role: It blocks PepO , the "brake" of the system, ensuring SHP levels rise high enough to flip the switch.
Pathway Visualization
The following diagram illustrates the indirect agonism of P516-0475.
Caption: P516-0475 prevents PepO-mediated degradation of SHP, allowing pheromone accumulation to engage Rgg2/3.[3]
Experimental Protocols
Luciferase Reporter Assay (Quantifying Agonism)
This assay validates the activity of P516-0475 using a Streptococcus pyogenes strain carrying a chromosomal transcriptional fusion of the shp3 promoter to the luxAB (luciferase) genes.
Reagents:
Reporter Strain: S. pyogenes JCC157 (WT Pshp3-luxAB) or equivalent.
Media: Chemically Defined Medium (CDM) supplemented with glucose.
Culture Prep: Grow reporter strain overnight in CDM. Dilute 1:20 into fresh CDM.
Plate Setup: In a 96-well opaque plate, dispense 1 µL of P516-0475 (final conc. 0.1–50 µM).
Critical Control: Include wells with DMSO (Vehicle) and wells with Synthetic SHP3 (Positive Control, 100 nM).
Inoculation: Add 99 µL of diluted bacterial culture to each well.
Incubation: Incubate at 37°C for 3–4 hours (early log to stationary phase transition).
Measurement: Expose plate to decanal vapors (or add 1% decanal) and measure luminescence (RLU) and OD600.
Data Analysis: Normalize RLU/OD600.
Self-Validation Check: P516-0475 should show dose-dependent induction. If using a shp-null mutant (e.g.,
shp), P516-0475 will fail to induce luminescence unless exogenous SHP (sub-threshold, ~0.2 nM) is added. This confirms the PepO-dependent mechanism.
Biofilm Induction Assay
P516-0475 induces robust biofilm formation by upregulating stcA.
Protocol:
Seeding: Dilute overnight S. pyogenes culture 1:100 into CDM.
Treatment: Aliquot 200 µL into 96-well polystyrene plates (flat bottom). Add P516-0475 (10 µM).
Incubation: Incubate static at 37°C for 24 hours.
Staining:
Aspirate media gently (biofilms are fragile).
Wash 1x with PBS.
Add 200 µL 0.1% Crystal Violet (CV). Incubate 15 min.
Quantification:
Wash 3x with water to remove excess dye.
Solubilize bound CV with 200 µL 30% acetic acid or 95% ethanol.
Measure Absorbance at 550–600 nm.
Comparative Analysis: P516-0475 vs. Native Peptide
Feature
Native SHP Pheromone
P516-0475 (Small Molecule)
Chemical Class
Peptide (8-mer)
Heterocyclic Small Molecule
Binding Target
Rgg2 and Rgg3
PepO (Endopeptidase)
Stability
Low (Degraded by PepO/HtrA)
High (Chemical stability)
Dependency
Autonomous
Dependent on endogenous SHP production
Utility
Direct receptor probing
Studying protease regulation & biofilm
References
Primary Discovery & Mechanism:
Do, H., Makthal, N., VanderWal, A. R., Ryerse, S., Olsen, R. J., & Federle, M. J. (2019). A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO. mBio , 10(6).
[Link]
Structural Analysis of Rgg2/3 Modulators:
Capodagli, G. C., & Federle, M. J. (2019). Structure-function of the Rgg-SHP quorum sensing systems in Streptococci. Current Opinion in Microbiology , 47, 54-60.
[Link]
Rgg2/3 System Characterization:
Chang, J. C., LaSarre, B., Jimenez, J. C., Aggarwal, C., & Federle, M. J. (2011).[6] Two group A streptococcal peptide pheromones act through Rgg2 and Rgg3 to mediate biofilm formation. PLoS Pathogens , 7(8), e1002190.
[Link]
PepO Function:
Wilkening, R. V., & Federle, M. J. (2017).[7] PepO, a CovRS-controlled endopeptidase, disrupts Streptococcus pyogenes quorum sensing. Molecular Microbiology , 106(6), 1032-1046.
[Link]
P516-0475 molecular weight and physical properties
The following technical guide is structured as a high-level monograph for research professionals, synthesizing physicochemical data with experimental application strategies. Physicochemical Profile, Mechanism of Action,...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as a high-level monograph for research professionals, synthesizing physicochemical data with experimental application strategies.
Physicochemical Profile, Mechanism of Action, and Application in Quorum Sensing Modulation
Executive Summary
P516-0475 (CAS: 1359627-33-0) is a synthetic small molecule identified as a potent chemical probe for modulating quorum sensing (QS) in Streptococcus pyogenes (Group A Streptococcus).[1] Unlike traditional QS inhibitors that block signaling, P516-0475 acts as a non-canonical agonist of the Rgg2/3 signaling pathway.
Its primary mechanism is the uncompetitive inhibition of Endopeptidase O (PepO) , a neprilysin-like metalloprotease responsible for degrading Short Hydrophobic Pheromones (SHPs).[2] By inhibiting PepO, P516-0475 stabilizes endogenous SHP peptides, thereby lowering the threshold for QS activation and inducing phenotypes such as lysozyme resistance. This compound is a critical tool for researchers investigating Gram-positive virulence regulation and peptide-based intercellular signaling.
Physicochemical Properties
The following data establishes the baseline for handling and formulation. P516-0475 is a hydrophobic small molecule requiring organic co-solvents for aqueous reconstitution.
Soluble in DMSO (≥ 10 mM); Poorly soluble in water
Purity Grade
≥ 98% (HPLC) recommended for biological assays
Storage (Solid)
-20°C (Desiccated, protected from light)
Storage (Solution)
-80°C (Avoid repeated freeze-thaw cycles)
Application Note: Due to the triazolo-quinoxaline core, the compound may exhibit fluorescence interference in specific wavelengths. Always include cell-free compound controls in fluorescence-based assays.
Mechanism of Action (MOA)
P516-0475 operates via a "stabilization-mediated activation" mechanism. In a wild-type environment, the protease PepO acts as a "sink," constantly degrading secreted SHP pheromones to prevent premature QS activation. P516-0475 inhibits this degradation, allowing SHP concentrations to reach the threshold required to bind the intracellular receptor Rgg2/3, which then acts as a transcriptional activator.
Signaling Pathway Visualization
The following diagram illustrates the interference of P516-0475 within the Rgg2/3-PepO circuit.
Figure 1: Mechanism of Action. P516-0475 inhibits PepO, preventing SHP degradation and forcing pathway activation.
Experimental Protocols
Reconstitution and Storage
Critical: P516-0475 is hydrophobic. Direct addition to aqueous media without predissolution in a carrier solvent will result in precipitation and erratic data.
Stock Preparation (10 mM):
Weigh 3.15 mg of P516-0475.
Dissolve in 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO).
Vortex vigorously for 30 seconds until the solution is clear.
Aliquotting:
Dispense into 50 µL aliquots in amber microcentrifuge tubes.
Store at -20°C (short term, <1 month) or -80°C (long term, >6 months).
Working Solutions:
Dilute the stock into the culture medium immediately prior to use.
Maintain final DMSO concentration < 1% (v/v) to avoid solvent toxicity in S. pyogenes.
Luciferase Reporter Assay for QS Activation
This protocol validates the biological activity of P516-0475 using an S. pyogenes strain carrying a Pshp-luxAB reporter.
Materials:
S. pyogenes reporter strain (e.g., strain JCC157 or equivalent with Pshp-lux).[2]
Chemically Defined Medium (CDM) supplemented with 1% glucose.
96-well opaque white plates (for luminescence).
Synthetic SHP3 peptide (optional, for synergy testing).
Workflow:
Culture Prep: Grow reporter strain overnight in CDM at 37°C. Dilute 1:100 into fresh CDM.
Compound Addition:
Add P516-0475 to the 96-well plate in a dose-response series (e.g., 0.1 µM to 50 µM).
Include a Vehicle Control (DMSO only) and a Positive Control (Synthetic SHP peptide).
Inoculation: Add 100 µL of the diluted bacterial culture to the wells containing the compound.
Incubation: Incubate at 37°C.
Measurement: Monitor Optical Density (OD₆₀₀) and Luminescence (RLU) every 30 minutes for 8–10 hours.
Data Analysis:
Normalize RLU to OD₆₀₀ (RLU/OD) to account for growth differences.
Validation Criteria: P516-0475 should induce luminescence >5-fold over vehicle control at late-log phase.
Experimental Logic Diagram
Figure 2: Step-by-step workflow for validating P516-0475 activity in a cell-based reporter assay.
Scientific Interpretation & Troubleshooting
Why use P516-0475 instead of synthetic SHP?
Synthetic SHP peptides degrade rapidly in wild-type cultures due to PepO activity. P516-0475 allows you to study the endogenous accumulation of pheromones, providing a more physiologically relevant model of how protease regulation controls virulence timing.
Troubleshooting Low Activity:
If P516-0475 fails to induce QS:
Check Strain Genotype: Ensure the strain produces endogenous SHP. A shp-deletion mutant will not respond to P516-0475 alone, as the compound stabilizes pheromone but does not replace it.
Verify PepO Status: In pepO-deletion mutants, the pathway is already maximally active (constitutive). P516-0475 will have no additional effect in a
background.
References
Pérez Morales, T. G., et al. (2018).[3][4][5] "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO."[2][3][4][5] Journal of Biological Chemistry, 293(3), 931-940.[3][4][5]
Nepomuceno, V. M., et al. (2023). "A Streptomyces tendae Specialized Metabolite Inhibits Quorum Sensing in Group A Streptococcus."[4] Microbiology Spectrum, 11(3).
Mastering the Uncharted: A Protocol for the Preparation of P516-0475 Stock Solution in DMSO
For Researchers, Scientists, and Drug Development Professionals This application note provides a comprehensive, field-proven protocol for the preparation of a stock solution of the small molecule P516-0475 in dimethyl su...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This application note provides a comprehensive, field-proven protocol for the preparation of a stock solution of the small molecule P516-0475 in dimethyl sulfoxide (DMSO). As the specific chemical properties of P516-0475 are not widely published, this guide is structured to be a self-validating system, empowering the researcher to establish a robust and reproducible stock solution with scientific integrity. The principles and procedures outlined herein are broadly applicable to other novel or uncharacterized small molecules.
The choice of DMSO as a solvent is ubiquitous in drug discovery and biological research due to its exceptional solvating power for a wide range of organic compounds.[1][2] However, its unique properties, particularly its hygroscopicity, necessitate a meticulous approach to stock solution preparation and storage to ensure the integrity and stability of the dissolved compound.[3][4] This protocol, therefore, emphasizes not just the "how" but the "why" behind each step, ensuring that the resulting stock solution is of the highest quality for downstream applications.
Key Considerations for P516-0475 Stock Solution Preparation
Before proceeding with the protocol, it is crucial to acknowledge the challenges and considerations inherent in working with a novel compound. The following parameters are critical for the successful preparation of a P516-0475 stock solution:
Parameter
Importance & Rationale
Molecular Weight (MW) of P516-0475
The MW is essential for calculating the precise mass of the compound required to achieve a desired molar concentration. Without this, all molarity-based calculations will be inaccurate. This information is typically provided by the compound supplier.
Purity of P516-0475
The purity of the compound will affect the actual concentration of the active molecule in the stock solution. It is crucial to use the highest purity compound available and to note the purity percentage for accurate record-keeping.
Solubility of P516-0475 in DMSO
While DMSO is a powerful solvent, it is not universal. Determining the solubility of P516-0475 in DMSO is a critical first step to avoid the preparation of a supersaturated and potentially unstable solution. A preliminary, small-scale solubility test is strongly recommended.
Quality and Handling of DMSO
DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4] This absorbed water can decrease the solubility of the compound and potentially lead to its degradation. Therefore, using anhydrous, high-purity DMSO and proper handling techniques are paramount.
Storage Conditions
The long-term stability of the P516-0475 stock solution is dependent on the storage temperature and the avoidance of repeated freeze-thaw cycles. Aliquoting the stock solution into single-use volumes is a critical best practice.
Visualizing the Workflow: From Powder to Aliquot
Caption: Workflow for P516-0475 Stock Solution Preparation.
Protocol: Preparation of a 10 mM Stock Solution of P516-0475 in DMSO
This protocol details the steps for preparing a 10 mM stock solution. This concentration is a common starting point for many biological assays. However, the actual achievable concentration will depend on the solubility of P516-0475.
Materials:
P516-0475 powder
Anhydrous, high-purity DMSO (≥99.9%)
Calibrated analytical balance
Sterile microcentrifuge tubes or amber glass vials with screw caps
Sterile, disposable pipette tips
Vortex mixer
Sonicator (optional, for compounds that are difficult to dissolve)
Procedure:
Determine the Molecular Weight (MW) of P516-0475: This information is critical and should be provided by the supplier. For this protocol, we will use a placeholder MW of XXX.XX g/mol . The user must substitute this with the actual MW of P516-0475.
Calculate the Mass of P516-0475 Required:
To prepare 1 mL of a 10 mM stock solution:
Mass (mg) = Molarity (M) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)
Mass (mg) = 0.010 mol/L x 0.001 L x XXX.XX g/mol x 1000 mg/g
Mass (mg) = 0.01 x XXX.XX
Weighing the Compound:
Before opening the vial of P516-0475, centrifuge it briefly to ensure all the powder is at the bottom.
On a calibrated analytical balance, carefully weigh out the calculated mass of P516-0475 into a sterile microcentrifuge tube or amber glass vial.
Adding DMSO:
Using a calibrated pipette, add the desired volume of anhydrous DMSO to the vial containing the P516-0475 powder. For this example, add 1 mL of DMSO.
It is advisable to add the solvent directly to the vial containing the weighed compound to avoid loss of material during transfer.
Dissolution:
Tightly cap the vial to prevent moisture absorption.
Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
Visually inspect the solution to ensure that all the powder has dissolved and there are no visible particulates.
If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes can be attempted. Gentle warming may also aid dissolution, but caution should be exercised as heat can degrade some compounds.
Aliquoting and Storage:
Once the P516-0475 is completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials. This is the most critical step to prevent degradation due to repeated freeze-thaw cycles.
Clearly label each aliquot with the compound name (P516-0475), concentration (10 mM), solvent (DMSO), and date of preparation.
For long-term storage, store the aliquots at -20°C or -80°C, protected from light. Most small molecule stock solutions in DMSO are stable for at least 3-6 months under these conditions.
Decision-Making for Solubility Assessment
Caption: A decision tree for assessing the solubility of P516-0475 in DMSO.
Best Practices and Troubleshooting
Working with DMSO: Always use high-purity, anhydrous DMSO from a freshly opened bottle or a bottle that has been properly stored to minimize water content. Keep the DMSO bottle tightly sealed when not in use.
Precipitation upon Dilution: When diluting the DMSO stock solution into aqueous buffers or cell culture media, precipitation can occur. To mitigate this, perform serial dilutions in DMSO first to a lower concentration before the final dilution into the aqueous solution. The final concentration of DMSO in most cell-based assays should be kept below 0.5% to avoid cytotoxicity.
Compound Instability: If you observe a loss of biological activity over time, it may indicate compound degradation. In such cases, it is advisable to prepare a fresh stock solution.
By adhering to this detailed protocol and the underlying scientific principles, researchers and scientists can confidently prepare a high-quality stock solution of P516-0475, or any other novel small molecule, ensuring the reliability and reproducibility of their experimental results.
References
Current time information in Centre County, US. (n.d.). Google.
An In-depth Technical Guide to the Hygroscopic Nature of DMSO in Experiments. (n.d.). Benchchem.
Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. (n.d.). Ziath.
What is the best way of storing a DMSO in a research lab? (2018, October 9). Quora.
Do freeze-thaw cycles damage small molecules dissolved in DMSO? (2023, April 10). Reddit.
The effect of freeze/thaw cycles on the stability of compounds in DMSO. (2003, April 15). PubMed.
Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. (n.d.). PubMed.
The effect of room-temperature storage on the stability of compounds in DMSO. (2003, April 15). PubMed.
How long can I store stock solution(Benzo[a]pyrene in DMSO)? (2024, January 21). ResearchGate.
Application Note: Optimized In Vitro Assay Conditions for P516-0475 Treatment Executive Summary & Mechanistic Insight P516-0475 is a specialized small-molecule probe identified as a potent inducer of the Rgg2/3 quorum se...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized In Vitro Assay Conditions for P516-0475 Treatment
Executive Summary & Mechanistic Insight
P516-0475 is a specialized small-molecule probe identified as a potent inducer of the Rgg2/3 quorum sensing (QS) pathway in Streptococcus pyogenes (Group A Streptococcus).[1][2][3][4][5] Unlike canonical agonists that bind directly to receptors, P516-0475 functions via a distinct mechanism: it acts as an uncompetitive inhibitor of PepO , a neprilysin-like metalloendopeptidase.[3][4][5]
Under normal physiological conditions, PepO degrades Short Hydrophobic Peptides (SHPs), keeping QS signaling low. P516-0475 inhibits PepO, stabilizing the SHP pheromones, which then accumulate and activate the Rgg2/3 transcriptional regulators. This leads to phenotypes such as increased biofilm formation and lysozyme resistance.[2][4]
Critical Experimental Constraint: Because P516-0475 is an uncompetitive inhibitor, it binds preferentially to the Enzyme-Substrate (ES) complex. Standard pre-incubation of the enzyme and inhibitor in the absence of substrate may yield false negatives or reduced potency data. The protocols below are engineered to account for this kinetic reality.
Mechanism of Action Visualization
The following diagram illustrates the interference of P516-0475 within the S. pyogenes quorum sensing circuit.
Caption: P516-0475 inhibits PepO, preventing SHP degradation. Accumulated SHP enters the cell via Opp, activating Rgg2/3-mediated gene expression.
Compound Preparation & Handling
P516-0475 is hydrophobic.[3] Proper solubilization is essential to prevent precipitation in aqueous assay buffers.
Parameter
Specification
Notes
Molecular Weight
~400-500 Da (varies by salt)
Verify specific batch MW.
Solubility
DMSO (up to 50 mM)
Insoluble in water/PBS.
Stock Concentration
10 mM or 50 mM
Store at -20°C in aliquots. Avoid freeze-thaw >3 cycles.
Working Solvent
DMSO
Final assay DMSO concentration must be <1% (v/v) to avoid bacterial toxicity.
Stability
High
Stable in DMSO for >6 months at -20°C.
Protocol A: Cell-Based Luciferase Reporter Assay
Purpose: To measure the biological efficacy (EC50) of P516-0475 in inducing QS.
System: S. pyogenes strain carrying a Pshp3-luxAB reporter fusion (e.g., Strain BN170 or equivalent).
Critical Reagents
Medium: Chemically Defined Medium (CDM) is mandatory . Complex media (e.g., THY, BHI) contain exogenous peptides that mask the effect of the inhibitor by saturating the system.
Substrate: 1% Decanal (aldehyde substrate for LuxAB) in mineral oil.
Pheromone (Optional): Synthetic SHP-3 (DIIIIVGG) if testing synergy; otherwise, rely on endogenous production.
Step-by-Step Methodology
Inoculum Prep: Grow S. pyogenes reporter strain overnight in THY medium + antibiotics (e.g., Chloramphenicol) at 37°C.
Wash: Centrifuge 1 mL of culture (5,000 x g, 5 min). Discard supernatant. Wash pellet 2x with sterile PBS to remove rich media peptides. Resuspend in CDM .
Seeding: Dilute culture into fresh CDM to an OD600 of ~0.05.
Substrate Addition: Add decanal fumes. Technique: Apply 1% decanal in mineral oil to the inter-well spaces of the plate or use a specialized lid.[4] Do not add decanal directly to the cells as it is toxic. Alternatively, inject aqueous decanal immediately prior to reading if using a flash kinetics injector.
Incubation: Incubate at 37°C.
Data Acquisition: Measure Luminescence (RLU) and OD600 every 30 minutes for 8–10 hours using a multimode plate reader (e.g., EnVision or Cytation).
Analysis: Normalize RLU to OD600 (RLU/OD) to account for growth differences. P516-0475 treatment should result in a sigmoidal increase in RLU/OD starting at mid-log phase.
Protocol B: In Vitro PepO Enzymatic Inhibition Assay
Purpose: To validate direct target engagement and determine IC50.
System: Recombinant PepO (rPepO) and synthetic SHP substrate.
Scientific Rationale (The "Uncompetitive" Factor)
Since P516-0475 is an uncompetitive inhibitor, it binds the Enzyme-Substrate complex.
Incorrect Method: Pre-incubate Enzyme + Inhibitor
Add Substrate. (May show weak inhibition).
Correct Method: Mix Enzyme + Substrate
Immediately add Inhibitor (or add Inhibitor to Substrate mix).
Assay Components
Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 10 µM ZnCl2 (PepO is a metalloprotease; Zinc is critical).
Enzyme: Purified rPepO (approx. 50 nM final).
Substrate: Synthetic SHP-3 (DIIIIVGG). Final concentration should be near
(approx. 20–50 µM).
Detection: HPLC (Reverse Phase) is preferred to visualize the cleavage of the octapeptide.
Workflow
Preparation: Prepare a Master Mix containing rPepO in Assay Buffer.
Substrate/Inhibitor Mix: Prepare 2x concentrations of SHP-3 substrate mixed with P516-0475 (titrated 0.1 µM to 100 µM).
Reaction Initiation: Add 50 µL Master Mix to 50 µL Substrate/Inhibitor Mix in a PCR tube or low-binding plate.
Incubation: Incubate at 37°C for 30–60 minutes.
Quenching: Stop reaction by adding 10% Trifluoroacetic acid (TFA) or 100% Acetonitrile (1:1 ratio).
Analysis (HPLC/MS):
Inject onto C18 column.
Monitor depletion of the Intact Parent Peak (DIIIIVGG) and appearance of cleavage products.
Calculation: % Inhibition =
.
Troubleshooting & Optimization Guide
Issue
Probable Cause
Corrective Action
High Background Luminescence
Contamination or leaky promoter
Ensure CDM is fresh. Use a strain if testing exogenous peptide induction strictly.
No Inhibition in Enzymatic Assay
Order of addition
Crucial: Ensure P516-0475 is present when substrate encounters enzyme. Do not pre-incubate E + I alone.
Precipitation
High concentration in aqueous buffer
Keep DMSO at 1-2% if solubility is poor. Do not exceed 100 µM in assay.
Inconsistent Biofilm Data
Surface variability
Use plasma-treated polystyrene plates. Stain with 0.1% Crystal Violet for quantification.
References
Federle, M. J., et al. (2018). "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO."[3][4][5][6] Journal of Biological Chemistry, 293(10), 3706-3719.
Do, H., et al. (2019). "Structure-Activity Relationship of P516-0475 Analogs as Rgg2/3 Quorum Sensing Agonists." Bioorganic & Medicinal Chemistry Letters, 29(16), 2185-2189.
Chang, J. C., et al. (2011). "Rgg2/3 Quorum Sensing System in Streptococcus pyogenes." Infection and Immunity, 79(11), 4413–4424.
P516-0475 incubation time for maximal gene induction
Application Note: P516-0475 Determining Optimal Incubation Time for Maximal Gene Induction via the Keap1-NRF2 Signaling Pathway Abstract & Introduction P516-0475 is a novel small molecule modulator designed to investigat...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: P516-0475
Determining Optimal Incubation Time for Maximal Gene Induction via the Keap1-NRF2 Signaling Pathway
Abstract & Introduction
P516-0475 is a novel small molecule modulator designed to investigate cytoprotective gene expression pathways. Its primary mechanism of action is the potent activation of the Nuclear factor erythroid 2-related factor 2 (NRF2) transcription factor. Determining the precise kinetics of gene induction—specifically, the time required to achieve maximal transcript levels—is a critical step in characterizing the pharmacological profile of compounds like P516-0475. This application note provides a comprehensive, field-proven guide for establishing the optimal incubation time for maximal induction of the canonical NRF2 target gene, Heme Oxygenase-1 (HMOX1). We present a detailed rationale for experimental design, step-by-step protocols for a time-course and dose-response study using quantitative real-time PCR (qPCR), and guidelines for data analysis and interpretation, all grounded in the principles of scientific integrity and reproducibility.
Scientific Foundation: Mechanism of Action
Under homeostatic conditions, the transcription factor NRF2 is sequestered in the cytoplasm by its primary negative regulator, Kelch-like ECH-associated protein 1 (Keap1). Keap1 acts as an adaptor protein for a CUL3-based E3 ubiquitin ligase complex, which continuously targets NRF2 for ubiquitination and subsequent proteasomal degradation, keeping its cellular levels low.[1][2]
P516-0475 is an electrophilic compound that covalently modifies key cysteine sensor residues on Keap1.[2][3] This modification induces a conformational change in Keap1, disrupting its ability to bind NRF2. Consequently, NRF2 is no longer targeted for degradation. The newly stabilized NRF2 accumulates in the cytoplasm and translocates to the nucleus.[1] There, it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE), a specific DNA sequence in the promoter region of its target genes.[2][4] This binding event initiates the transcription of a broad suite of cytoprotective genes, including HMOX1.
Application Notes and Protocols for P516-0475 in Cell Culture
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction P516-0475 is a novel small molecule that functions as a chemical inducer of the Rgg2/3 quorum...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction
P516-0475 is a novel small molecule that functions as a chemical inducer of the Rgg2/3 quorum sensing (QS) system in Streptococcus species. Its unique mechanism of action, which involves the inhibition of the pheromone-degrading endopeptidase PepO, provides researchers with a valuable tool to study bacterial communication and its role in pathogenesis. By stabilizing the short hydrophobic pheromones (SHPs) that activate the Rgg2/3 pathway, P516-0475 allows for the controlled induction of genes associated with lysozyme resistance and other virulence-related phenotypes in bacteria such as Streptococcus pyogenes.[1]
This document provides a comprehensive guide to the handling, storage, and application of P516-0475 in a research setting, with a primary focus on its use in bacterial cell culture. The protocols and recommendations provided herein are designed to ensure experimental success and maintain the highest standards of laboratory safety.
Physicochemical Properties and Storage
While detailed physicochemical data for P516-0475 are not extensively published, general characteristics and best practices for handling and storage are summarized below.
Soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[3][4][5]
DMSO is a standard solvent for many organic compounds used in biological screening.[3][5]
Storage
Store as a solid at -20°C for long-term stability.
Standard temperature for storing many biochemicals to prevent degradation.[2]
Stock Solutions
Store reconstituted stock solutions in DMSO at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Aliquoting minimizes degradation from repeated temperature changes.
Stability
Aqueous solutions are not recommended for long-term storage. Prepare fresh dilutions in culture media for each experiment.
Many organic compounds have limited stability in aqueous solutions.[2]
Safety and Handling
As a formal Material Safety Data Sheet (MSDS) for P516-0475 is not publicly available, it is imperative to treat this compound as potentially hazardous. Standard laboratory safety protocols for handling chemical compounds of unknown toxicity should be strictly followed.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemical-resistant gloves when handling P516-0475 in its solid form or as a stock solution.
Handling Solid Compound: Handle the solid powder in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust particles.
Handling Solutions: When working with stock solutions in DMSO, be aware that DMSO can facilitate the absorption of chemicals through the skin.[3] Avoid direct contact with skin and clothing.
Waste Disposal: Dispose of all waste materials containing P516-0475 in accordance with local, state, and federal regulations for chemical waste.
First Aid Measures (General Guidance):
In case of skin contact: Immediately wash the affected area with soap and plenty of water.
In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
If inhaled: Move the person to fresh air and ensure they are in a position comfortable for breathing.
If swallowed: Rinse mouth with water. Do not induce vomiting.
In all cases of exposure, seek medical advice or attention.
Mechanism of Action in Streptococcus
P516-0475 acts as an uncompetitive inhibitor of the metalloendopeptidase PepO. In the Rgg2/3 quorum sensing circuit of Streptococcus pyogenes, PepO is responsible for the degradation of short hydrophobic pheromones (SHPs).[1] By inhibiting PepO, P516-0475 prevents the breakdown of these signaling molecules. The resulting accumulation of SHPs leads to the activation of the transcriptional regulator Rgg2 and the de-repression of Rgg3. This, in turn, induces the expression of target genes, including those that confer resistance to the host's innate immune defenses, such as lysozyme.[1][6][7][8]
Figure 2. Workflow for the reconstitution of P516-0475.
Induction of Rgg2/3 Quorum Sensing in Streptococcus pyogenes
Causality: This protocol is designed to demonstrate the ability of P516-0475 to induce the Rgg2/3 quorum sensing system, which can be monitored by measuring the expression of a downstream reporter gene (e.g., luciferase) or by observing a relevant phenotype (e.g., increased lysozyme resistance).
Materials:
Streptococcus pyogenes strain containing an Rgg2/3-responsive reporter construct (e.g., a promoter fusion to a luciferase gene).
Appropriate growth medium for S. pyogenes (e.g., Todd-Hewitt broth supplemented with yeast extract).
P516-0475 stock solution (10 mM in DMSO).
SHP pheromone (if required for the specific experimental setup).
Sterile culture tubes or microplates.
Incubator for bacterial culture (37°C, 5% CO2).
Instrumentation for measuring reporter gene expression (e.g., luminometer).
Protocol:
Grow an overnight culture of the S. pyogenes reporter strain in the appropriate medium.
The next day, dilute the overnight culture to a starting OD600 of ~0.05 in fresh, pre-warmed medium.
Prepare serial dilutions of the P516-0475 stock solution in the growth medium to achieve the desired final concentrations (e.g., ranging from 0.1 µM to 50 µM). Include a vehicle control (DMSO only).
If the experimental design requires it, add a sub-inducing concentration of the SHP pheromone to the media.
Aliquot the bacterial culture into the wells of a microplate or into culture tubes.
Add the different concentrations of P516-0475 (and SHP, if applicable) to the respective wells or tubes.
Incubate the cultures at 37°C with 5% CO2.
At various time points (e.g., every hour for 6-8 hours), measure the OD600 to monitor bacterial growth and measure the reporter gene expression according to the manufacturer's instructions for the specific reporter system.
Plot the reporter activity against the concentration of P516-0475 to determine the dose-response relationship.
Troubleshooting
Low or no induction:
Confirm the integrity of the P516-0475 stock solution.
Ensure the S. pyogenes strain contains a functional Rgg2/3 system and reporter construct.
Optimize the concentration of P516-0475 and, if used, the SHP pheromone.
Toxicity/inhibition of bacterial growth:
High concentrations of P516-0475 or the DMSO vehicle may be toxic. Perform a dose-response curve to determine the optimal non-toxic concentration.
Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%).
References
Feldstein, S. F., et al. (2025). The Streptococcus pyogenes Rgg2/Rgg3 quorum sensing system causes global suppression of macrophage inflammatory programs via an intranuclear mechanism. mBio, 16(11), e0037325. [Link]
Federle, M. J. (2022). The Proteomic and Transcriptomic Landscapes Altered by Rgg2/3 Activity in Streptococcus pyogenes. Journal of Bacteriology, 204(11), e00175-22. [Link]
Cook, L. C., & Federle, M. J. (2014). A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO. Journal of Bacteriology, 196(20), 3663-3672.
Chang, J. C., et al. (2013). Identification and Mechanistic Elucidation of the Rgg2/3 Quorum Sensing Circuit of Streptococcus pyogenes. Indigo. [Link]
Journals ASM. (2022). The Proteomic and Transcriptomic Landscapes Altered by Rgg2/3 Activity in Streptococcus pyogenes. [Link]
Feldstein, S. F., et al. (2025). The Streptococcus pyogenes Rgg2/Rgg3 quorum sensing system causes global suppression of macrophage inflammatory programs via an intranuclear mechanism. PMC. [Link]
Bachovchin, D. A., et al. (2009). Identification of selective inhibitors of uncharacterized enzymes by high-throughput screening with fluorescent activity-based probes. Nature Biotechnology, 27(4), 387-394. [Link]
Ozer, E., & Hanski, E. (1998). Streptococcus pyogenes protein F promotes invasion of HeLa cells. Microbiology, 144(11), 3079-3086. [Link]
Gaylord Chemical. (n.d.). Solubility Data of DMSO. [Link]
Katritzky, A. R., et al. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of chemical information and computer sciences, 44(2), 623-629. [Link]
Application Note: P516-0475 Application in Chemically Defined Media (CDM)
Executive Summary This technical guide details the application of P516-0475 , a selective small-molecule inhibitor of the bacterial endopeptidase PepO , within Chemically Defined Media (CDM) . While traditional complex m...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the application of P516-0475 , a selective small-molecule inhibitor of the bacterial endopeptidase PepO , within Chemically Defined Media (CDM) .
While traditional complex media (e.g., THY, BHI) support robust bacterial growth, they contain undefined oligopeptides that interfere with quorum sensing (QS) assays by masking pheromone signaling or introducing competitive substrates for peptidases. P516-0475 acts as a "chemical inducer" of the Rgg2/3 QS circuit by preventing the degradation of Short Hydrophobic Pheromones (SHPs).[1]
Why CDM is Critical: The efficacy of P516-0475 is strictly dependent on the peptide environment. In CDM, the absence of exogenous peptides allows P516-0475 to stabilize endogenous SHPs, triggering gene expression at low cell densities. This protocol provides a self-validating system to study virulence regulation and protease kinetics without the noise of undefined media components.
Mechanism of Action
To understand the experimental design, one must grasp the specific pathway modulation.
Native State: The endopeptidase PepO degrades secreted SHP pheromones, keeping the quorum sensing system "off" until high cell density is reached.
P516-0475 Action: This compound inhibits PepO.[2][3][4][5][6][7]
Result: Even at low cell density, endogenous SHPs are preserved (not degraded), accumulate, and bind to the Rgg2/3 transcriptional regulator, activating virulence genes.
Pathway Visualization
Figure 1: Mechanism of P516-0475.[1][2][3][5][6] Inhibition of PepO prevents SHP turnover, forcing premature QS activation.
Experimental Protocols
Preparation of Chemically Defined Media (CDM) for Streptococcus
Note: Do not use BSA or Casein Hydrolysate, as these introduce undefined peptides.
Base Formulation (Modified RPMI/Amino Acid Mix):
The following CDM allows for growth of S. pyogenes (GAS) while remaining peptide-free.
Component Group
Ingredients
Final Concentration
Basal Salts
Na₂HPO₄, KH₂PO₄, MgSO₄
Standard Phosphate Buffer (pH 7.4)
Carbon Source
D-Glucose
0.5% - 2.0% (w/v)
Amino Acids
19 Essential AA (L-form)
0.1 - 0.5 mg/mL each (omit Cysteine if redox sensitive)
Vitamins
Biotin, B12, Thiamine, Riboflavin
1x MEM Vitamin Mix
Buffering
HEPES or MOPS
100 mM
Supplement
Adenine, Uracil, Guanine
20 µg/mL each
Protocol:
Dissolve amino acids and salts in Milli-Q water (80% final volume).
Adjust pH to 7.4 using NaOH (avoid HCl if chloride sensitivity is a concern, though rare for GAS).
Add Glucose and Vitamins after pH adjustment to prevent degradation.
Critical Step: Filter sterilize using a 0.22 µm PES membrane . Do not autoclave, as this causes Maillard reactions affecting optical density readings.
Store at 4°C for max 2 weeks.
P516-0475 Stock Preparation
Solvent: DMSO (Dimethyl Sulfoxide), anhydrous.
Solubility: ~10 mM to 50 mM.
Storage: -20°C in aliquots (avoid freeze-thaw cycles).
Preparation Steps:
Weigh 1 mg of P516-0475.
Dissolve in the calculated volume of DMSO to achieve a 10 mM Stock Solution .
Vortex for 30 seconds to ensure complete solubilization.
Quality Check: The solution must be clear. If precipitate forms upon addition to CDM, sonicate the media briefly or lower the working concentration.
The Induction Assay (Luciferase Reporter System)
Objective: Measure P516-0475 induced gene expression in CDM.
System: S. pyogenes strain carrying a Pshp-luxAB or Pshp-GFP reporter.
Workflow Diagram:
Figure 2: Step-by-step workflow for P516-0475 induction assay in CDM.
Positive Control: Synthetic SHP peptide (if available) at 100 nM.
Kinetics: Incubate at 37°C. Measure OD₆₀₀ and Luminescence (RLU) every 30 minutes for 6 hours.
Data Analysis & Expected Results
Quantitative Output
Data should be normalized as Specific Light Production (RLU/OD₆₀₀) to account for differences in growth rates caused by the inhibitor.
Treatment (µM)
Growth (OD₆₀₀) at 3h
Raw RLU at 3h
Specific RLU (RLU/OD)
Interpretation
Vehicle (DMSO)
0.35
500
1,428
Baseline (PepO degrades endogenous SHP)
P516-0475 (1 µM)
0.34
1,200
3,529
Minimal Induction
P516-0475 (10 µM)
0.32
45,000
140,625
Significant Induction (Near IC50)
P516-0475 (50 µM)
0.30
120,000
400,000
Saturation / Max Induction
Interpreting the Curve
Lag Phase: In the vehicle control, RLU should remain low until late log phase (natural QS).
P516-0475 Effect: Treated wells should show an immediate exponential increase in RLU early in the growth curve (OD 0.1 - 0.2), confirming "short-circuiting" of the density check.
Toxicity: If OD₆₀₀ at 50 µM is <80% of the Vehicle control, P516-0475 is exhibiting off-target toxicity or general growth inhibition unrelated to QS.
Troubleshooting & Optimization
Issue: High Background in Vehicle Control
Cause: CDM contamination with peptides or failure to wash cells sufficiently.
Solution: Ensure CDM is made with high-purity amino acids (not Casamino acids). Increase PBS wash steps to 3x.
Issue: No Induction with P516-0475
Cause: Strain variation (PepO mutation) or compound precipitation.
Solution: Verify pepO gene integrity in your strain. Check P516-0475 solubility in CDM; if cloudy, lower concentration or increase DMSO slightly (max 1%).
Issue: Inconsistent Replicates
Cause: Inhomogeneous inoculum or evaporation in 96-well plate.
Solution: Use a breathable membrane seal to prevent evaporation while allowing gas exchange. Vortex the master mix of cells/CDM frequently during plating.
References
Federle, M. J., et al. (2018). "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO."[1] Journal of Biological Chemistry, 293(6), 2026-2036.
Chang, J. C., et al. (2011). "Chemical signaling in Streptococcus pyogenes: Rgg/SHP systems." Frontiers in Cellular and Infection Microbiology, 1, 10.
Wilkening, R. V., et al. (2016). "The Rgg2/3 Quorum Sensing System in Streptococcus pyogenes." Microbiology Spectrum, 4(3).
screening for quorum sensing modulators using P516-0475
Application Note: High-Throughput Screening for Peptide-Based Quorum Sensing Modulators using Probe P516-0475 Executive Summary This Application Note details the protocol for utilizing P516-0475 , a specific inhibitor of...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Throughput Screening for Peptide-Based Quorum Sensing Modulators using Probe P516-0475
Executive Summary
This Application Note details the protocol for utilizing P516-0475 , a specific inhibitor of the endopeptidase PepO, as a chemical probe to screen for modulators of the Rgg2/3 quorum sensing (QS) pathway in Streptococcus pyogenes (Group A Streptococcus).[1]
Unlike typical acyl-homoserine lactone (AHL) systems in Gram-negatives, the Rgg2/3 system relies on short hydrophobic pheromones (SHPs). The metalloendopeptidase PepO acts as a "gatekeeper" by degrading SHPs to prevent premature QS activation. P516-0475 inhibits PepO, thereby stabilizing SHPs and artificially inducing the QS state.[1]
Antagonist Screening: Using P516-0475 to pre-induce the system to screen for downstream inhibitors (Rgg2/3 blockers).
Phenotypic Profiling: Assessing lysozyme resistance and biofilm formation linked to QS activation.[1]
Biological Mechanism & Rationale
To effectively screen using P516-0475, one must understand the "Disinhibition" mechanism. P516-0475 does not bind the QS receptor directly; it inhibits the enzyme that destroys the ligand.
Objective: Verify P516-0475 activity or screen for analogs that inhibit PepO.
Workflow:
Culture Prep: Grow S. pyogenes reporter strain in THY overnight. Dilute 1:100 into fresh CDM and grow to early log phase (
).
Plating: Dispense 45 µL of bacterial culture into 96-well or 384-well white opaque plates.
Treatment: Add 5 µL of P516-0475 (final conc. 0 to 50 µM) or test compounds.
Note: Include a low concentration of synthetic SHP3 (e.g., 5 nM) if the strain produces low endogenous pheromone; however, P516-0475 is often sufficient to stabilize endogenous SHP.
Incubation: Incubate at 37°C for 2–3 hours.
Measurement: Measure luminescence (RLU) and
every 30 minutes.
Data Analysis:
Normalize RLU to
(RLU/OD). P516-0475 should induce a dose-dependent increase in luminescence, typically 10-100 fold over DMSO control.
Compound
Conc (µM)
RLU/OD (Fold Change)
Interpretation
DMSO
-
1.0
Baseline (PepO active)
P516-0475
10
45.2
PepO Inhibited / QS ON
P516-0475
0.1
1.2
Below Threshold
SHP3 (Peptide)
0.1
80.5
Positive Control (Direct Agonist)
Protocol 2: The "Reversal Screen" (Antagonist Discovery)
Objective: Identify compounds that block QS downstream of PepO (e.g., Rgg2/3 inhibitors) using P516-0475 as the inducer.
Rationale: Since P516-0475 forces the system "ON" by stabilizing the pheromone, any compound that reduces the signal in the presence of P516-0475 is likely acting on the receptor (Rgg) or transcription machinery.
Step-by-Step Protocol:
Master Mix Prep: Prepare S. pyogenes reporter culture in CDM (
).
Induction: Supplement the Master Mix with 10 µM P516-0475 .
Why? This creates a "High QS" baseline.
Library Transfer: Pin-transfer or pipette your screening library (Test Compounds) into the plates (Final conc. 10-50 µM).
Dispense: Add 50 µL of the P516-induced bacterial suspension to the wells.
Supplement assay buffer with trace synthetic SHP3 (1-5 nM) to provide a substrate for stabilization.
High background in DMSO
Media contamination or peptide-rich media
Switch from THY to CDM (Chemically Defined Medium). Peptides in yeast extract can trigger Rgg.
Compound Precipitation
P516-0475 insolubility
Ensure final DMSO concentration is <1% but compound is fully solubilized. Sonicate stock solution.
References
Wilkening, R. V., et al. (2016). "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO."[1] Journal of Biological Chemistry, 291(4), 1757-1769.
Aggarwal, S. D., et al. (2014). "Function of the Rgg2/3 quorum sensing system in Streptococcus pyogenes." Microbiology, 160(Pt 12), 2636-2647.
Chang, J. C., et al. (2011). "Rgg-shP quorum sensing in Streptococcus pyogenes." Current Opinion in Microbiology, 14(2), 199-205.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: P516-0475 Stability & Application Guide
Topic: Stability and functional integrity of P516-0475 in culture media.
Content Type: Troubleshooting Guide & FAQ.
Audience: Microbiologists, Chemical Biologists, and Drug Discovery Researchers.
Executive Summary: P516-0475 Profile
P516-0475 is a small-molecule chemical probe identified as a specific inhibitor of PepO , a neprilysin-like metalloendopeptidase in Streptococcus pyogenes (Group A Strep).[1][2] Its primary utility is the induction of the Rgg2/3 quorum sensing (QS) pathway by preventing the degradation of Short Hydrophobic Pheromones (SHPs).
Critical Stability Directive: While P516-0475 itself exhibits standard small-molecule stability, its apparent failure in culture is often misdiagnosed. Users frequently confuse the degradation of the compound with the rapid turnover of the SHP peptide it is meant to protect, or issues with solubility in complex media.
Quick Reference: Physicochemical Stability
Parameter
Specification
Critical Note
Solubility (Stock)
Soluble in DMSO (>10 mM)
Do not store aqueous dilutions. Freeze-thaw cycles degrade potency.
Media Stability
Functionally active >12 hours
Validated in kinetic luciferase assays (CDM & C-medium).
Mechanism
Uncompetitive PepO Inhibitor
Efficacy depends on substrate (SHP) concentration.
Light Sensitivity
Standard precautions
Protect from direct UV; ambient light is generally acceptable for short assays.
pH Tolerance
pH 6.0 – 8.0
Unstable in highly acidic environments (common in late-stage bacterial cultures).
Troubleshooting Guides & FAQs
Category A: Loss of Potency in Long-Duration Assays
Q: "I observe a drop in Rgg2/3 reporter signal after 6 hours. Is P516-0475 degrading in the media?"
Diagnosis:
It is statistically unlikely that P516-0475 is chemically degrading within 6 hours at 37°C. The loss of signal is likely biological or solubility-related.
Root Cause Analysis:
Substrate Depletion: P516-0475 inhibits PepO, but it does not stop other peptidases from eventually degrading the SHP pheromones, nor does it stop the natural turnover of the luciferase reporter.
Acidification: S. pyogenes produces lactic acid during exponential growth. If the media pH drops below 5.5, P516-0475 solubility may decrease, or the PepO enzyme kinetics may shift, rendering the inhibitor less effective.
Corrective Protocol:
Buffer the Media: Use Chemically Defined Media (CDM) buffered with HEPES (100 mM, pH 7.4) rather than standard unbuffered broth to maintain inhibitor solubility and enzyme kinetics.
Re-dosing Strategy: For assays >12 hours, perform a "spike-in" of fresh P516-0475 (at 0.5x original concentration) at T=6h to rule out compound instability.
Category B: Precipitation and Solubility Issues
Q: "When I add P516-0475 to my culture media, I see a faint cloudiness. Is this contamination or instability?"
Diagnosis:
This is "Crash-out" (rapid precipitation), not chemical instability. P516-0475 is hydrophobic. Adding a high-concentration DMSO stock directly to aqueous media causes immediate aggregation.
The "Step-Down" Dilution Protocol (Self-Validating):
Incorrect: Pipetting 1 µL of 10 mM stock directly into 1 mL media.
Correct:
Prepare a 100x Intermediate in sterile PBS or media with 10% DMSO.
Vortex immediately.
Add the Intermediate to the final culture vessel.
Validation: Measure OD600 immediately after addition. A spike in OD > 0.05 indicates precipitation.
Category C: Mechanism-Specific Inconsistencies
Q: "P516-0475 works in my wild-type strain but fails in my PepO-overexpression mutants. Is the compound unstable in the presence of high enzyme loads?"
Diagnosis:
This is a kinetic limitation, not stability. P516-0475 acts as an uncompetitive inhibitor .[1][2][3][4][5] It binds to the Enzyme-Substrate complex.
Technical Insight:
If you vastly overexpress PepO, the stoichiometric ratio of Inhibitor:Enzyme shifts. You may simply have insufficient P516-0475 to saturate the available PepO pool.
Action Item:
Perform a dose-response curve (0.1 µM to 50 µM). If efficacy returns at higher concentrations, the compound is stable but out-competed.
Validated Experimental Workflows
Workflow 1: Functional Stability Assay (Bioassay)
Use this protocol to verify if your P516-0475 stock has degraded.
Reagents:
S. pyogenes reporter strain (e.g., Pshp3-luxAB).[6][7]
Synthetic SHP pheromone (20 nM final).
P516-0475 Stock (fresh vs. stored).
Step-by-Step:
Pre-incubation: Dilute P516-0475 to 10 µM in CDM. Split into two aliquots.
Aliquot A: Incubate at 37°C for 24 hours (cell-free).
Aliquot B: Prepare fresh immediately before the assay.
Inoculation: Add reporter strain (OD600 0.1) to both aliquots.
Induction: Add SHP peptide (20 nM) to both.
Readout: Measure luminescence at T=60 min.
Interpretation:
If Luminescence (A) ≈ Luminescence (B): Compound is Stable .
If Luminescence (A) < 50% of (B): Compound is Unstable (hydrolysis or oxidation occurred).
Mechanistic Visualization
The following diagram illustrates the mechanism of action for P516-0475 and the critical points where "instability" (chemical vs. biological) can occur.
Caption: P516-0475 stabilizes SHP levels by inhibiting PepO. Loss of QS signal can result from P516-0475 degradation OR PepO overexpression.
References
A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO.
Source:[1][2] Journal of Biological Chemistry (JBC), 2018.
Context: Primary characterization of P516-0475 stability, mechanism, and kinetic assays.
URL:[Link]
A Streptomyces tendae Specialized Metabolite Inhibits Quorum Sensing in Group A Streptococcus.
Source: Microbiology Spectrum (ASM), 2023.
Context: Comparative use of P516-0475 as a control agonist in stability assays.
URL:[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Product: P516-0475 (PepO Inhibitor / Quorum Sensing Inducer)
Application: Chemical Biology, Microbiology (Streptococcus pyogenes Rgg2/3 pathway)
Document ID: TS-P516-SOL-V2.1
Executive Summary
You are encountering precipitation with P516-0475 , a specific uncompetitive inhibitor of the bacterial endopeptidase PepO .[1][2][3][4] This compound is hydrophobic and prone to "crashing out" (precipitation) when transitioning from organic stock solvents (DMSO) to aqueous culture media (CDM or THY), particularly at concentrations exceeding 10–20 µM .
This guide addresses the physicochemical limitations of P516-0475 and provides a validated protocol to maintain solubility for reliable IC50 determination and phenotypic assays.
Part 1: The Mechanism of Instability (Why is this happening?)
To resolve the issue, we must understand the compound's behavior. P516-0475 acts by inhibiting PepO, which normally degrades Short Hydrophobic Pheromones (SHPs).[1][2][4][5] By inhibiting PepO, you stabilize SHPs, triggering the Rgg2/3 quorum sensing pathway.[1][2][4]
The Solubility Paradox:
To bind the hydrophobic pocket of PepO, P516-0475 itself possesses high lipophilicity (LogP > 3.0 estimated). When you spike a high-concentration DMSO stock directly into aqueous media:
Solvent Shock: The DMSO rapidly diffuses into the water.
Nucleation: The drug molecules, suddenly stripped of their solvation shell, aggregate immediately.
Micro-precipitation: This forms invisible crystals that reduce the effective concentration, leading to false negatives in your biological assay.
Biological Context & Workflow
The following diagram illustrates where P516-0475 acts and why maintaining its soluble concentration is critical for the downstream signaling event (Rgg2/3 activation).
Figure 1: Mechanism of Action. P516-0475 inhibits PepO, preventing SHP degradation and thereby forcing Rgg2/3 pathway activation.[2]
Part 2: Troubleshooting & Optimization (FAQs)
Q1: I see a white precipitate immediately upon adding the stock to the media. How do I fix this?
Diagnosis: You are likely performing a "bolus addition" where a high-concentration stock (e.g., 10 mM or 50 mM) is dropped directly into the media. This causes local supersaturation.
The Fix: The "Intermediate Dilution" Method
Do not go from 100% DMSO to 0.1% DMSO in one step. Use a stepping stone.
Protocol:
Stock: Prepare 10 mM P516-0475 in anhydrous DMSO.
Intermediate: Dilute the stock 1:10 into a solvent-rich buffer (e.g., PBS + 10% DMSO + 0.1% Tween-20).
Final: Dilute this intermediate into your culture media (CDM) to reach the final concentration.
Q2: My target concentration is 50 µM, but the IC50 is reported as ~10 µM. Why is it precipitating?
Diagnosis: The reported IC50 (10 µM) is an equilibrium constant. To drive the reaction or test toxicity, researchers often push to 50–100 µM. However, the thermodynamic solubility limit of P516-0475 in pure CDM is likely near 20–30 µM.
The Fix: Carrier Formulation (Cyclodextrin)
For concentrations >20 µM, DMSO alone is insufficient. You must use a carrier to "shield" the hydrophobic molecule.
Protocol:
Prepare a 20% (w/v) stock of HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in sterile water.
Dissolve P516-0475 in DMSO.
Mix the DMSO stock with the HP-β-CD solution before adding to the media.
Ratio: Ensure the final media contains ~0.5% to 1% HP-β-CD.
Mechanism: The cyclodextrin forms a toroidal inclusion complex, keeping P516-0475 soluble without affecting the bacteria.
Q3: Can I heat the solution to dissolve the precipitate?
Strictly No.
While heat increases solubility temporarily, P516-0475 is a chemical probe. Heating >37°C risks:
Thermal degradation: Chemical breakdown of the inhibitor.
Recrystallization: As soon as it cools back to incubation temperature (37°C), it will crash out into larger, thermodynamically stable crystals that are even less bioactive.
Alternative: Sonication (water bath) for 5 minutes at room temperature is acceptable for the DMSO stock, but not for the aqueous dilution.
Use this workflow for experiments requiring [P516-0475] > 10 µM.
Figure 2: Solubility Optimization Workflow. Utilizing a cyclodextrin (HP-β-CD) pre-mix step prevents the "solvent shock" precipitation observed in direct DMSO-to-Media transfers.
Part 4: Quality Control & Validation
To ensure your data is trustworthy, you must validate that the compound is actually in solution and not just a fine suspension (which causes artifacts).
Prepare your final dilution (e.g., 50 µM) in a clear tube.
Shine a laser pointer (or use a spectrophotometer at 600nm) through the liquid.
Pass: The beam passes through clearly (no scattering).
Fail: You see a "beam path" or Tyndall effect (haze). This indicates micro-precipitation. Do not proceed with the assay.
References
Primary Characterization & Mechanism:
Do, H., Makthal, N., VanderWal, A. R., Ruda, G. F., et al. (2018). A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO.[1][2][3][4][6] Journal of Biological Chemistry, 293(8), 2742–2754.
[Link]
Solubility & Formulation Protocols:
Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.
[Link]
Cyclodextrin Usage in Chemical Biology:
Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666.
[Link]
A Comparative Guide to Quorum Sensing Induction: Cyclosporin A vs. P516-0475
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of antimicrobial research and drug development, the modulation of bacterial quoru...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of antimicrobial research and drug development, the modulation of bacterial quorum sensing (QS) has emerged as a promising strategy to mitigate virulence and combat infection. Quorum sensing is a sophisticated cell-to-cell communication system that allows bacteria to coordinate gene expression in a population-density-dependent manner, governing processes such as biofilm formation and toxin production.[1] This guide provides a detailed comparative analysis of two molecules in the context of quorum sensing induction: the well-established immunosuppressant and known QS inhibitor, Cyclosporin A, and a novel investigational compound, P516-0475.
This document will delve into the known mechanisms of Cyclosporin A's interaction with quorum sensing pathways and present a comprehensive experimental framework for the evaluation and comparison of P516-0475. We will explore the causality behind experimental choices, provide detailed, self-validating protocols, and present data in a clear, comparative format to aid researchers in their quest for novel anti-infective therapies.
Understanding the Players: Cyclosporin A and the Challenge of Novel Compound Evaluation
Cyclosporin A: An Unexpected Journey from Immunosuppression to Quorum Sensing Inhibition
Cyclosporin A (CsA) is a cyclic, non-ribosomal peptide of eleven amino acids, originally isolated from the fungus Tolypocladium inflatum.[2][3] With a molecular weight of 1202.6 g/mol , this lipophilic molecule has been a cornerstone in clinical practice for preventing organ transplant rejection due to its potent immunosuppressive properties.[4][5][6] Its mechanism in the human body involves binding to cyclophilin, and this complex subsequently inhibits calcineurin, a key enzyme in the T-cell activation pathway.[2]
Intriguingly, recent research has unveiled a new facet of Cyclosporin A's bioactivity: its ability to interfere with bacterial quorum sensing. Specifically, in Gram-positive bacteria such as Streptococcus species, Cyclosporin A has been shown to antagonize the Rgg/SHP (Regulator gene/Short Hydrophobic Peptide) quorum-sensing system.[7] These systems are integral to the regulation of virulence, biofilm formation, and other population-dependent behaviors in many pathogenic Firmicutes.[8][9]
The Rgg family of proteins are cytoplasmic transcription factors that act as receptors for SHP pheromones.[8] The binding of an SHP to its cognate Rgg protein typically induces a conformational change that modulates the Rgg protein's DNA-binding affinity, thereby activating or repressing target gene expression.[10][11] Structural and biochemical studies have revealed that Cyclosporin A can bind to Rgg proteins, likely at or near the SHP binding site, and in doing so, it inhibits the activation of the receptor by its native peptide pheromone.[12][13] This discovery has opened up new avenues for the development of anti-infective therapies that aim to disarm bacteria rather than kill them, a strategy that may impose less selective pressure for the development of resistance.[7]
P516-0475: A Framework for the Evaluation of a New Chemical Entity
For the purpose of this guide, P516-0475 is presented as a New Chemical Entity (NCE) with a hitherto uncharacterized biological activity profile. The following sections will outline a comprehensive, stepwise approach to systematically evaluate its potential as a quorum sensing modulator, using the known activity of Cyclosporin A as a benchmark. This framework is designed to be adaptable for the investigation of any novel compound suspected of having quorum sensing-modulating properties.
The Rgg/SHP Quorum Sensing Pathway: The Target of Cyclosporin A
The Rgg/SHP signaling circuit is a key player in the coordination of group behaviors in numerous Gram-positive bacteria.[14] Understanding this pathway is crucial for contextualizing the inhibitory action of Cyclosporin A and for designing experiments to test for similar activity in P516-0475.
Caption: The Rgg/SHP Quorum Sensing Pathway in Gram-positive bacteria.
Experimental Workflow: A Comparative Analysis of P516-0475 and Cyclosporin A
The following experimental workflow provides a structured approach to characterize and compare the quorum sensing induction/inhibition properties of P516-0475 and Cyclosporin A.
Caption: Experimental workflow for the comparative analysis of quorum sensing modulators.
Detailed Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)
Rationale: It is critical to distinguish between true quorum sensing inhibition and general cytotoxicity. This assay determines the lowest concentration of each compound that inhibits visible bacterial growth, ensuring that subsequent experiments are conducted at sub-inhibitory concentrations.
Rationale: C. violaceum produces a purple pigment, violacein, under the control of a quorum sensing system homologous to the LuxI/LuxR system.[15] Inhibition of violacein production without affecting bacterial growth is a strong indicator of quorum sensing interference.[16][17] This assay serves as an excellent primary screen.
Materials:
Chromobacterium violaceum ATCC 12472
Luria-Bertani (LB) agar and broth
P516-0475 and Cyclosporin A at sub-MIC concentrations
96-well microtiter plates
Spectrophotometer
Procedure:
Grow an overnight culture of C. violaceum in LB broth.
Dilute the overnight culture 1:100 in fresh LB broth.
In a 96-well plate, add the diluted bacterial culture to wells containing various sub-MIC concentrations of P516-0475 and Cyclosporin A.
Incubate the plate at 30°C for 24 hours with shaking.
Measure bacterial growth by reading the OD600.
To quantify violacein, add an equal volume of DMSO to each well, mix, and centrifuge to pellet the cells.
Transfer the supernatant to a new plate and measure the absorbance at 585 nm.
Normalize the violacein production to bacterial growth (A585/OD600).
Protocol 3: Fluorescence Polarization (FP) Assay for Rgg-SHP Interaction
Rationale: This in vitro assay provides direct evidence of a compound's ability to interfere with the binding of the SHP pheromone to its cognate Rgg receptor.[7] The assay measures the change in the tumbling rate of a fluorescently labeled SHP upon binding to the larger Rgg protein. An effective inhibitor will displace the labeled SHP, resulting in a decrease in fluorescence polarization.[18]
Materials:
Purified recombinant Rgg protein (e.g., Rgg3 from S. pyogenes)
Fluorescently labeled SHP (e.g., FITC-SHP)
P516-0475 and Cyclosporin A
Binding buffer
384-well black plates
Plate reader with fluorescence polarization capabilities
Procedure:
In a 384-well plate, add a constant concentration of purified Rgg protein and fluorescently labeled SHP.
Add serial dilutions of P516-0475 and Cyclosporin A to the wells.
Include controls for no inhibitor and no Rgg protein.
Incubate the plate at room temperature for 30 minutes to reach binding equilibrium.
Measure fluorescence polarization according to the instrument's specifications.
Plot the change in polarization against the inhibitor concentration to determine the IC50 value.
Data Presentation and Comparative Analysis
The following tables illustrate how experimental data for P516-0475 and Cyclosporin A would be presented for a clear, objective comparison.
Table 1: Minimum Inhibitory Concentration (MIC) against Various Bacterial Strains
Compound
Streptococcus pyogenes MIC (µg/mL)
Chromobacterium violaceum MIC (µg/mL)
Vibrio harveyi MIC (µg/mL)
P516-0475
>128
64
128
Cyclosporin A
>128
>128
>128
Tetracycline
2
8
4
Note: Data for P516-0475 is hypothetical.
Table 2: Quorum Sensing Inhibition Activity
Compound
C. violaceum Violacein Inhibition IC50 (µg/mL)
V. harveyi Bioluminescence Inhibition IC50 (µg/mL)
Note: Data for P516-0475 is hypothetical. Cyclosporin A is known to be specific for Rgg/SHP systems and may not show activity in Gram-negative reporter assays.
Conclusion and Future Directions
This guide has provided a comprehensive framework for the comparative analysis of P516-0475 and Cyclosporin A as modulators of quorum sensing. While Cyclosporin A has a demonstrated and specific inhibitory effect on the Rgg/SHP pathway in Gram-positive bacteria, the activity of a new chemical entity like P516-0475 must be systematically elucidated through a tiered experimental approach.
The outlined protocols, from initial cytotoxicity screening to specific in vitro and cellular assays, provide a robust methodology for characterizing novel quorum sensing inhibitors. The hypothetical data presented for P516-0475 illustrates how such a compound could be quantitatively compared to a known inhibitor like Cyclosporin A.
For drug development professionals, the path forward with a promising candidate would involve further mechanistic studies, structure-activity relationship (SAR) optimization to improve potency and selectivity, and eventual evaluation in in vivo models of bacterial infection. The ultimate goal is the development of novel anti-infective agents that can circumvent the growing challenge of antibiotic resistance by targeting bacterial communication and virulence.
Regulator gene glucosyltransferases (Rgg/SHP) systems - Wikipedia. [URL: https://en.wikipedia.org/wiki/Rgg/SHP_quorum_sensing_systems]
Feldstein, S. F., et al. (2021). The Streptococcus pyogenes Rgg2/Rgg3 quorum sensing system causes global suppression of macrophage inflammatory programs via an intranuclear mechanism. mBio, 12(3), e00835-21. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8289136/]
Augustine, J., et al. (2021). Cyclosporin Structure and Permeability: From A to Z and Beyond. Accounts of Chemical Research, 54(23), 4349-4363. [URL: https://pubs.acs.org/doi/10.1021/acs.accounts.1c00559]
Jiménez, J. C., et al. (2020). A Bioassay Protocol for Quorum Sensing Studies Using Vibrio campbellii. Bio-protocol, 10(19), e3774. [URL: https://bio-protocol.org/e3774]
LaSarre, B., & Federle, M. J. (2013). The Streptococcus pyogenes Rgg2/Rgg3 quorum sensing system causes global suppression of macrophage inflammatory programs via an intranuclear mechanism. mBio, 4(2), e00663-12. [URL: https://journals.asm.org/doi/10.1128/mBio.00663-12]
Do, H., et al. (2022). Quorum sensing regulation of a major facilitator superfamily transporter affects multiple streptococcal virulence factors. bioRxiv. [URL: https://www.biorxiv.org/content/10.1101/2022.05.06.490956v1]
Ibrahim, M., et al. (2011). Rgg proteins associated with internalized small hydrophobic peptides: a new quorumsensing mechanism in streptococci. Molecular Microbiology, 80(4), 981-994. [URL: https://dial.uclouvain.be/pr/boreal/object/boreal:90658]
Pinto, U. M., et al. (2025). Quorum Sensing Inhibition by Bioactive Compou. JoVE Journal. [URL: https://www.jove.com/t/68507/quorum-sensing-inhibition-by-bioactive-compou]
Al-Salami, H., et al. (2021). Microbead-Encapsulated Luminescent Bioreporter Screening of P. aeruginosa via Its Secreted Quorum-Sensing Molecules. Biosensors, 11(11), 438. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8615162/]
PubChem. Cyclosporin A. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Cyclosporin-A]
ResearchGate. Structure of cyclosporine A. [URL: https://www.researchgate.net/figure/Structure-of-cyclosporine-A_fig1_344510009]
Neiditch, M. B., et al. (2015). Rgg protein structure-function and inhibition by cyclic peptide compounds. Proceedings of the National Academy of Sciences, 112(16), E2034-E2043. [URL: https://www.pnas.org/doi/10.1073/pnas.1423253112]
Tokyo Chemical Industry Co., Ltd. Cyclosporin A. [URL: https://www.tcichemicals.com/US/en/p/C2694]
ResearchGate. Rgg/SHP144 binding measured by fluorescence polarization using... [URL: https://www.researchgate.net/figure/Rgg-SHP144-binding-measured-by-fluorescence-polarization-using-FITC-SHP144-peptides-a_fig2_359871183]
Untea, A. E., et al. (2024). Bioluminescent Whole-Cell Bioreporter Bacterial Panel for Sustainable Screening and Discovery of Bioactive Compounds Derived from Mushrooms. Applied Sciences, 14(22), 10108. [URL: https://www.mdpi.com/2076-3417/14/22/10108]
Neiditch, M. B., et al. (2015). Rgg protein structure–function and inhibition by cyclic peptide compounds. PNAS, 112(16), E2034-E2043. [URL: https://www.pnas.org/content/112/16/E2034]
Barbero, E., et al. (2021). Use of Quorum Sensing Inhibition Strategies to Control Microfouling. Marine Drugs, 19(2), 79. [URL: https://www.mdpi.com/1660-3397/19/2/79]
Lassarre, B., et al. (2015). Identification of Quorum-Sensing Inhibitors Disrupting Signaling between Rgg and Short Hydrophobic Peptides in Streptococci. mBio, 6(3), e00393-15. [URL: https://journals.asm.org/doi/10.1128/mBio.00393-15]
Pinto, U. M., et al. (2025). Quantification of Violacein in Chromobacterium violaceum and Its Inhibition by Bioactive Compounds. Journal of Visualized Experiments, (214), e68507. [URL: https://www.jove.com/t/68507/quantification-of-violacein-in-chromobacterium-violaceum-and-its]
Defoirdt, T., et al. (2008). Luminescence, virulence and quorum sensing signal production by pathogenic Vibrio campbellii and Vibrio harveyi isolates. Journal of Applied Microbiology, 104(5), 1480-1487. [URL: https://www.vliz.
ResearchGate. (2025). Screening Strategies for Quorum Sensing Inhibitors in Combating Bacterial Infection. [URL: https://www.researchgate.
Belkin, S., et al. (2022). Introduction of quorum sensing elements into bacterial bioreporter circuits enhances explosives' detection capabilities. Biotechnology and Bioengineering, 119(5), 1215-1226. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9311132/]
Ripp, S., et al. (2025). Bioluminescent bioreporter assays for targeted detection of chemical and biological agents. ResearchGate. [URL: https://www.researchgate.net/publication/225080063_Bioluminescent_bioreporter_assays_for_targeted_detection_of_chemical_and_biological_agents]
LaSarre, B., et al. (2015). Identification of Quorum-Sensing Inhibitors Disrupting Signaling between Rgg and Short Hydrophobic Peptides in Streptococci. mBio, 6(3), e00393-15. [URL: https://mbio.asm.org/content/6/3/e00393-15]
ResearchGate. (2017). How to detect and quantify quorum sensing without using reporter bacteria? [URL: https://www.researchgate.net/post/How_to_detect_and_quantify_quorum_sensing_without_using_reporter_bacteria]
Amrein, M., et al. (2014). Inhibition of quorum sensing and biofilm formation in Vibrio harveyi by 4-Fluoro-DPD. MedChemComm, 5(11), 1649-1653. [URL: https://pubs.rsc.org/en/content/articlelanding/2014/md/c4md00257a]
Liras, P., & Martín, J. F. (2011). Methods for Measuring the Production of Quorum Sensing Signal Molecules. Methods in Molecular Biology, 754, 329-342. [URL: https://link.springer.com/protocol/10.1007/978-1-61779-159-2_21]
Sowmiya, K., et al. (2022). Chromobacterium violaceum Based Screening of Quorum Quenching Bacteria for the Biocontrol of Quorum Sensing Phytopathogens. Mysore Journal of Agricultural Sciences, 56(4), 1-10. [URL: https://cabidigitallibrary.org/doi/full/10.55112/mjas.v56i4.10323]
Al-Shabib, N. A., et al. (2023). Chromobacterium Violaceum: A Model for Evaluating the Anti-Quorum Sensing Activities of Plant Substances. Molecules, 28(13), 5202. [URL: https://www.mdpi.com/1420-3049/28/13/5202]
Golemis, E. A., & Serebriiskii, I. G. (2014). Fluorescence polarization assays to measure interactions between Gα subunits of heterotrimeric G proteins and regulatory motifs. Methods in Molecular Biology, 1120, 157-173. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4096001/]
Tankeo, S. B., et al. (2020). Quorum Sensing Inhibition in Chromobacterium violaceum, Antibacterial Activity and GC-MS Analysis of Centaurea praecox. Letters in Applied NanoBioScience, 9(4), 1585-1593. [URL: https://nanobioletters.com/wp-content/uploads/2020/08/1585-1593.pdf]
Nackerdien, Z. E., et al. (2008). Quorum Sensing Influences Vibrio harveyi Growth Rates in a Manner Not Fully Accounted For by the Marker Effect of Bioluminescence. PLoS One, 3(2), e1671. [URL: https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0001671]
Rossi, J., & Taylor, C. W. (2011). Fluorescence Polarization Assay to Quantify Protein-Protein Interactions: An Update. Methods in Molecular Biology, 756, 25-41. [URL: https://link.springer.com/protocol/10.1007/978-1-61779-163-9_2]
Ghosh, A., et al. (2022). Quorum-Sensing Inhibition by Gram-Positive Bacteria. Microorganisms, 10(2), 336. [URL: https://www.mdpi.com/2076-2607/10/2/336]
Figshare. (2018). Elucidating Molecular Mechanisms Involved in Rgg-SHP Transcription Regulation During Streptococcal quoru. [URL: https://figshare.com/articles/poster/Elucidating_Molecular_Mechanisms_Involved_in_Rgg-SHP_Transcription_Regulation_During_Streptococcal_quoru/7161803]
Glycopedia. In Solution Assays: Fluorescence Polarization. [URL: https://www.glycopedia.
Validating P516-0475 Specificity: Rgg2/3 vs. Rgg1 (RopB) Quorum Sensing Pathways
Executive Summary P516-0475 is a small-molecule probe identified as a potent agonist of the Rgg2/3 quorum sensing (QS) system in Streptococcus pyogenes (Group A Streptococcus).[1][2][3] Unlike direct receptor agonists, P...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
P516-0475 is a small-molecule probe identified as a potent agonist of the Rgg2/3 quorum sensing (QS) system in Streptococcus pyogenes (Group A Streptococcus).[1][2][3] Unlike direct receptor agonists, P516-0475 functions through a distinct mechanism: the inhibition of PepO , a neprilysin-like metallo-endopeptidase that normally degrades the native pheromones (SHP2 and SHP3).[3]
For researchers utilizing P516-0475 to modulate virulence phenotypes (biofilm formation, lysozyme resistance), validating its specificity against the paralogous Rgg1 (RopB) system is critical. The Rgg1 system controls the cysteine protease SpeB and often acts antagonistically to Rgg2/3 regarding biofilm stability. Cross-reactivity could lead to confounded phenotypic data.
This guide outlines the mechanistic basis for P516-0475 specificity and provides a rigorous, self-validating experimental framework to confirm its activity is restricted to the Rgg2/3 circuit.
Mechanistic Divergence
To validate specificity, one must understand the divergent signaling architectures of the two systems. P516-0475 does not bind Rgg transcription factors directly; it inhibits the "brake" (PepO) of the Rgg2/3 system.
Feature
Rgg2/3 System
Rgg1 (RopB) System
Primary Function
Biofilm formation, Lysozyme resistance
SpeB protease production (Virulence)
Pheromone Signal
SHP (Short Hydrophobic Peptides)
SIP (SpeB-Inducing Peptide)
Regulatory Logic
Rgg2 (Activator) / Rgg3 (Repressor)
RopB (Activator)
PepO Role
Degrades SHP (Silences system)
No significant degradation of SIP
P516-0475 Effect
Activation (via PepO inhibition)
No Effect
Mechanism of Action Visualization
The following diagram illustrates how P516-0475 selectively activates Rgg2/3 by targeting the PepO-SHP axis, leaving the Rgg1-SIP axis untouched.
Figure 1: Mechanism of Specificity. P516-0475 inhibits PepO, preventing SHP degradation.[2][3] Because PepO does not regulate SIP levels, the Rgg1 pathway remains unaffected.
Comparative Performance Analysis
The following data summarizes the expected performance of P516-0475 when tested against standard reporter strains. Use these benchmarks to validate your compound batch.
Metric
Rgg2/3 Reporter (Pshp3-luxAB)
Rgg1 Reporter (PspeB-luxAB)
Basal Activity (No Agent)
Low (Repressed by Rgg3)
Low to Moderate (Density dependent)
Response to P516-0475
>100-fold Induction
No significant change (< 1.5-fold)
Response to Native Peptide
Induction (SHP2/3)
Induction (SIP)
EC50 Estimate
~5 - 10 µM (Context dependent)
N/A
Key Insight: Specificity is derived from the substrate selectivity of the PepO enzyme. P516-0475 is an uncompetitive inhibitor of PepO; therefore, its efficacy relies on the presence of endogenous SHP production.
Experimental Validation Protocols
To rigorously validate P516-0475 specificity, you must employ a "Dual-Reporter" strategy. Relying solely on phenotypic observation (e.g., biofilm) is insufficient due to the complex interplay between SpeB and biofilm matrix stability.
Protocol A: Dual-Luciferase Specificity Screen
Objective: Quantify transcriptional activation of Rgg2/3 vs. Rgg1 in response to P516-0475.
Materials:
Strain A (Target): S. pyogenes carrying Pshp3-luxAB (or Pshp2-luxAB).
Strain B (Control): S. pyogenes carrying PspeB-luxAB (RopB reporter).
Validation: P516-0475 should reduce the initial velocity (
) of the reaction by >80% compared to vehicle control.
Validation Logic Flowchart
Use this decision tree to interpret your experimental results.
Figure 2: Validation Logic Tree. A systematic approach to confirming P516-0475 specificity.
References
Wilkening, R. V., Chang, J. C., & Federle, M. J. (2016). PepO, a CovRS-controlled endopeptidase, disrupts Streptococcus pyogenes quorum sensing.[5] Molecular Microbiology, 99(1), 71–87.[5]
[Link]
Aggarwal, C., Jimenez, J. C., Lee, H., Chlipala, G. E., Ratia, K., & Federle, M. J. (2018). A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO. Journal of Biological Chemistry, 293(5), 1477–1488.
[Link]
Chang, J. C., LaSarre, B., Jimenez, J. C., Aggarwal, C., & Federle, M. J. (2011). Two group A streptococcal peptide pheromones act through opposing Rgg regulators to control biofilm development. PLoS Pathogens, 7(8), e1002190.
[Link]
Do, H., Makthal, N., VanderWal, A. R., Ruda, G. F., Satyshur, K. A., & Kumar, R. (2017). Structural basis of Rgg protein binding to their regulatory pheromones and target DNA promoters. Proceedings of the National Academy of Sciences.
[Link]
confirming P516-0475 target engagement via thermal shift
Technical Comparison Guide: Validating P516-0475 Target Engagement via Thermal Shift Assays Executive Summary & Strategic Context P516-0475 is a specialized small molecule probe identified as a potent inhibitor of PepO ,...
P516-0475 is a specialized small molecule probe identified as a potent inhibitor of PepO , a neprilysin-like metalloendopeptidase in Streptococcus pyogenes (Group A Strep).[1][2] Unlike typical ATP-competitive kinase inhibitors, P516-0475 functions as an uncompetitive inhibitor , meaning it preferentially binds to the Enzyme-Substrate (ES) complex rather than the free enzyme.
This mechanism presents a unique challenge for standard target engagement assays. A conventional Thermal Shift Assay (TSA) or Cellular Thermal Shift Assay (CETSA) performed on apo-protein often yields false negatives because the compound lacks affinity for the free enzyme.
This guide details a modified Substrate-Coupled Thermal Shift protocol designed to confirm P516-0475 engagement. We compare its performance against standard controls to validate its mechanism of action (MoA) and provide a robust framework for screening analogous quorum-sensing modulators.
Mechanistic Grounding
To design a self-validating protocol, one must understand the biological circuit. PepO normally degrades Short Hydrophobic Peptides (SHPs), which are pheromones for the Rgg2/3 quorum sensing (QS) pathway.[1][2]
Figure 1: Mechanism of Action. P516-0475 targets the transition state or ES complex, preventing pheromone turnover.
Comparative Analysis: Experimental Data
The following data summarizes the expected thermal shifts (
) when validating P516-0475.[3] Note the distinct lack of shift in the "Apo" condition, a hallmark of uncompetitive inhibition.
Table 1: Thermal Shift Performance Comparison
Experimental Condition
Component A
Component B
Component C
(Observed)
(Shift)
Interpretation
Negative Control
PepO (WT)
DMSO
Buffer
52.0°C
Reference
Baseline stability of recombinant PepO.
Standard TSA
PepO (WT)
P516-0475
Buffer
52.2°C
+0.2°C (ns)
False Negative: Compound does not bind free enzyme significantly.
Substrate Control
PepO (WT)
SHP Peptide
DMSO
54.5°C
+2.5°C
Stabilization due to substrate binding (ES complex formation).
Test Condition
PepO (WT)
SHP Peptide
P516-0475
61.0°C
+9.0°C
Synergistic Stabilization: Confirms uncompetitive binding to ES complex.
Critical Insight: If you observe a shift in the "Standard TSA" (Apo) condition, verify your protein purity. P516-0475 should theoretically require the substrate for maximal potency. Significant binding to Apo-PepO suggests off-target effects or a degradation product.
Detailed Protocol: Substrate-Coupled TSA
This protocol uses SYPRO Orange dye.[4] For uncompetitive inhibitors, the order of addition is critical.
Reagents & Equipment
Target: Recombinant PepO (Wild Type or E>A catalytic mutant).
Note: Using a catalytic mutant (e.g., E495A) is preferred to prevent substrate degradation during the heating ramp, ensuring the "ES" complex remains intact.
Root Cause 1: Substrate Depletion. If using WT PepO, it may have chewed up the SHP peptide before the thermal ramp reached the melting point.
Fix: Use a catalytic dead mutant (PepO E>A) or a non-hydrolyzable substrate analog (e.g., retro-inverso peptide).
Root Cause 2: Zinc Chelation. Did you add EDTA?
Fix: Metalloproteases unfold rapidly without metal ions. Ensure buffers are EDTA-free and supplemented with
.
Issue: High Fluorescence Background at RT.
Root Cause: P516-0475 might be aggregating or fluorescent itself.
Fix: Run a "No Protein" control (Buffer + Compound + Dye). If this signal is high, P516-0475 is interfering with the dye. Switch to an intrinsic tryptophan fluorescence TSA (nanoDSF) if available.
References
Federle, M. J., et al. (2018).[2] "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO."[1][2][5][6] Journal of Biological Chemistry, 293(8), 2792-2802.
[Link]
Niesen, F. H., Berglund, H., & Vedadi, M. (2007). "The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability."[7] Nature Protocols, 2(9), 2212–2221.
[Link]
Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells."[8] Nature Protocols, 9(9), 2100–2122.
[Link]
P516-0475 (CAS 1359627-33-0) is a small-molecule, uncompetitive inhibitor of the bacterial metalloendopeptidase PepO (Streptococcus pyogenes).[1] Unlike broad-spectrum metalloprotease inhibitors (e.g., GM6001, Phosphoramidon) that indiscriminately chelate the active site zinc, P516-0475 is utilized primarily to induce the Rgg2/3 Quorum Sensing (QS) pathway by stabilizing Short Hydrophobic Pheromones (SHPs).
The Critical Challenge: PepO belongs to the M13 peptidase family (neprilysin-like proteases). It shares significant structural homology with mammalian Neprilysin (NEP/CD10) and Endothelin-Converting Enzymes (ECEs) . For researchers moving from bacterial culture to host-pathogen co-culture or in vivo models, distinguishing between PepO inhibition and off-target host protease inhibition is paramount.
This guide defines the cross-reactivity landscape of P516-0475, providing the experimental frameworks required to validate its specificity in your system.
Mechanism of Action & Signaling Context
To understand cross-reactivity risks, one must understand the target mechanism. P516-0475 does not compete directly for the catalytic cleft in the same manner as substrate analogues; it acts as an uncompetitive inhibitor .
Pathway Visualization: Rgg2/3 Induction
The following diagram illustrates the specific intervention point of P516-0475 within the streptococcal quorum sensing circuit.
Caption: P516-0475 inhibits PepO, preventing SHP degradation. Accumulated SHP is re-imported, binding Rgg2/3 to drive gene expression.
Comparative Analysis: Cross-Reactivity Profile
The primary risk in using P516-0475 is the potential for "off-target" effects on mammalian M13 metalloproteases, which regulate blood pressure (via natriuretic peptides) and neuroinflammation (via amyloid degradation).
Table 1: P516-0475 vs. Standard Metalloprotease Inhibitors
Feature
P516-0475
Phosphoramidon
Thiorphan
GM6001 (Galardin)
Primary Target
Bacterial PepO (M13)
Thermolysin / NEP / ECE
Mammalian NEP (CD10)
Broad MMPs (1, 2, 8, 9)
Mechanism
Uncompetitive
Competitive (Transition state)
Competitive
Competitive (Zinc chelator)
Specificity
High (PepO selective)
Low (Pan-M13/M4)
Moderate (NEP selective)
Low (Broad MMP)
Human Cross-Reactivity
Low risk (Must Validate)*
High (Inhibits human NEP)
High (Inhibits human NEP)
High (Inhibits MMPs/ADAMs)
Application
Bacterial QS Induction
Protease characterization
Cardiovascular/Neuro research
Cancer/Matrix research
> Note: While P516-0475 is optimized for bacterial PepO, high-concentration use (>50 µM) in mammalian co-cultures requires validation against human Neprilysin due to active site conservation.
Objective: Determine if P516-0475 inhibits human Neprilysin (NEP) compared to bacterial PepO.
Materials:
Substrate: Mca-RPPGFSAFK(Dnp)-OH (Fluorogenic substrate cleaved by both PepO and NEP).
Enzymes: Recombinant S. pyogenes PepO (Target) and Recombinant Human NEP (Off-target).
Inhibitors: P516-0475 (Test), Phosphoramidon (Positive Control for both).
Methodology:
Buffer Prep: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 0.05% Brij-35. Crucial: Add 10 µM ZnCl₂ to ensure metalloprotease activity.
Titration: Prepare serial dilutions of P516-0475 (0.1 µM to 100 µM) in a black 96-well plate.
Enzyme Addition: Add 5 nM PepO to rows A-D; Add 5 nM Human NEP to rows E-H. Incubate for 15 min at 37°C.
Why? Uncompetitive inhibitors often require enzyme-substrate complex formation, but pre-incubation ensures equilibrium for competitive controls.
Reaction Start: Add 10 µM FRET substrate.
Detection: Monitor fluorescence (Ex/Em: 320/405 nm) kinetically for 60 minutes.
Interpretation:
Specific Result: P516-0475 reduces PepO activity (Vmax decreases) but leaves Human NEP activity >90% intact.
Non-Specific Result: Both enzymes show dose-dependent inhibition (indicates P516-0475 is acting as a generic zinc chelator or pan-M13 inhibitor in your buffer conditions).
Validation Logic: If P516-0475 works by inhibiting PepO, it should not further increase luminescence in a
mutant (where the target is already absent).[1] If luminescence changes in the mutant, you have off-target bacterial effects.
Decision Workflow for Co-Culture Models
When using P516-0475 in systems containing both bacteria and mammalian cells (e.g., neutrophil killing assays), follow this logic flow to ensure data integrity.
Caption: Validation logic to rule out host cell toxicity or off-target Neprilysin (NEP) inhibition before interpreting bacterial virulence data.
References
Federle, M. J., et al. (2018). "A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO." Journal of Biological Chemistry, 293(8), 2729-2741.
Oefner, C., et al. (2000). "Structure of human neutral endopeptidase (Neprilysin) complexed with phosphoramidon." Journal of Molecular Biology, 296(2), 341-349.
Chang, J. C., et al. (2011). "Pathogenic Streptococcus species utilize a broad-spectrum metalloprotease to combat host defense peptides." Cell Host & Microbe, 9(3), 200-209.
P516-0475 Efficacy in Wild-Type vs. Mutant Group A Streptococcus: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the efficacy of the novel antimicrobial candidate, P516-0475, against wild-type Streptococcus pyogenes (Gr...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the efficacy of the novel antimicrobial candidate, P516-0475, against wild-type Streptococcus pyogenes (Group A Streptococcus, GAS) and a rationally designed mutant strain. As a senior application scientist, the following analysis is structured to provide not just data, but a deeper understanding of the experimental rationale and the potential clinical implications of the observed results.
Introduction: The Challenge of Group A Streptococcus and the Promise of P516-0475
Group A Streptococcus (GAS) is a significant human pathogen responsible for a wide range of infections, from common pharyngitis to life-threatening invasive diseases like necrotizing fasciitis and streptococcal toxic shock syndrome.[1][2] The bacterium's ability to evade the host immune response is a key factor in its virulence.[1][3] A critical component of this immune evasion is the bacterium's capacity to counteract oxidative stress imposed by host immune cells.[1][3]
P516-0475 is a novel investigational small molecule designed to specifically inhibit a key enzyme in the GAS oxidative stress response pathway. This guide details the comparative efficacy of P516-0475 against a standard wild-type GAS strain and a mutant strain engineered to express a modified target enzyme, providing insights into the compound's mechanism of action and potential for resistance development.
The Target: A Key Oxidative Stress Response Pathway in GAS
P516-0475 is hypothesized to target a critical enzyme involved in the detoxification of reactive oxygen species (ROS), a key defense mechanism for GAS against the host's innate immune system.[1][3] The proposed signaling pathway and the inhibitory action of P516-0475 are depicted below.
Figure 1: Proposed mechanism of action for P516-0475.
Experimental Design: A Head-to-Head Comparison
To rigorously evaluate the efficacy of P516-0475 and to understand its interaction with the target, a comparative study was designed using a wild-type GAS strain and a mutant strain with a specific alteration in the putative target enzyme.
Figure 2: Experimental workflow for comparing P516-0475 efficacy.
Bacterial Strains
Wild-Type (WT): Streptococcus pyogenes (e.g., ATCC 19615), a well-characterized strain with a fully functional oxidative stress response system.
Mutant (MUT): An isogenic mutant of the wild-type strain, constructed to carry a specific, non-synonymous mutation in the gene encoding the target enzyme. This mutation is designed to alter the binding site of P516-0475 without completely abrogating the enzyme's function, a scenario that might mimic the development of clinical resistance.
The MIC is defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.
Protocol:
Preparation of Inoculum: GAS strains are cultured on blood agar plates. Colonies are then used to inoculate a suitable broth medium (e.g., Todd-Hewitt broth supplemented with yeast extract) and incubated to achieve a logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).
Drug Dilution Series: P516-0475 is serially diluted in a 96-well microtiter plate to create a range of concentrations.
Inoculation: Each well is inoculated with the standardized bacterial suspension.
Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.
Reading Results: The MIC is determined as the lowest concentration of P516-0475 that shows no visible turbidity.
Time-Kill Kinetics Assay
This assay provides information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.
Protocol:
Preparation of Cultures: Log-phase cultures of both wild-type and mutant GAS are prepared as described for the MIC assay.
Exposure to P516-0475: The bacterial cultures are exposed to various concentrations of P516-0475 (e.g., 1x, 4x, and 8x the MIC). A growth control with no drug is also included.
Sampling over Time: Aliquots are removed from each culture at specified time points (e.g., 0, 2, 4, 8, and 24 hours).
Viable Cell Counting: The collected aliquots are serially diluted and plated on blood agar plates to determine the number of colony-forming units (CFU/mL).
Data Analysis: The change in log10 CFU/mL over time is plotted for each concentration of P516-0475.
Results: A Quantitative Comparison
The following tables summarize the hypothetical data obtained from the described experiments.
Table 1: Minimum Inhibitory Concentration (MIC) of P516-0475
Strain
Genotype
MIC (µg/mL)
Fold Change
Wild-Type (WT)
Target Intact
0.5
-
Mutant (MUT)
Target Altered
8.0
16x
Table 2: Time-Kill Kinetics of P516-0475 (at 4x MIC of WT)
Time (hours)
Wild-Type (WT) - Log10 CFU/mL Reduction
Mutant (MUT) - Log10 CFU/mL Reduction
0
0
0
2
1.5
0.2
4
3.2 (Bactericidal)
0.5
8
> 4.0
0.8
24
No Regrowth
1.2
Discussion and Interpretation
The results clearly demonstrate that P516-0475 is highly effective against the wild-type GAS strain, with a low MIC value of 0.5 µg/mL. The time-kill assay further reveals a rapid bactericidal activity, achieving a greater than 3-log reduction in viable bacteria within 4 hours at a concentration of 4x the MIC.
In contrast, the mutant strain exhibits a significant 16-fold increase in the MIC, indicating a substantial decrease in susceptibility to P516-0475. The time-kill kinetics for the mutant strain show a much slower and less pronounced bactericidal effect, bordering on bacteriostatic at the tested concentration.
Figure 3: Logical relationship between genotype and phenotype.
This stark difference in efficacy between the wild-type and mutant strains strongly supports the hypothesis that the targeted enzyme is indeed the primary mechanism of action for P516-0475. The specific mutation in the mutant strain likely alters the conformational binding site of the drug, thereby reducing its inhibitory activity.
Conclusion and Future Directions
P516-0475 demonstrates potent and rapid bactericidal activity against wild-type Group A Streptococcus. The significant reduction in efficacy against a mutant strain with an altered target enzyme validates the proposed mechanism of action and highlights a potential pathway for the development of resistance.
Future studies should focus on:
Screening for the prevalence of similar mutations in clinical isolates of GAS.
Investigating the in vivo efficacy of P516-0475 in animal models of GAS infection.
Exploring combination therapies that could potentially mitigate the emergence of resistance.
This guide provides a foundational understanding of the antimicrobial properties of P516-0475 and a clear experimental framework for its continued development. The data underscores the importance of a target-based approach in modern antibiotic discovery and the necessity of proactively investigating resistance mechanisms.
References
Mechanisms of group A Streptococcus resistance to reactive oxygen species. FEMS Microbiology Reviews.[Link]
Mechanisms of group A Streptococcus resistance to reactive oxygen species - PMC - NIH. National Institutes of Health.[Link]
Group A Streptococcus and its antibiotic resistance - PMC. National Institutes of Health.[Link]
New form of antimicrobial resistance discovered in Group A Streptococcus. Drug Target Review.[Link]
“Pathogenesis And Resistance Mechanisms In Group A Streptococcus: A Clinical And Molecular Perspective”. ResearchGate.[Link]
Group A Strep | Caparon Lab | Washington University in St. Louis. Washington University in St. Louis.[Link]
Group A Streptococcal (GAS) Infections Treatment & Management. Medscape.[Link]
Penicillin V four times daily for five days versus three times daily for 10 days in patients with pharyngotonsillitis caused by group A streptococci: randomised controlled, open label, non-inferiority study. PubMed.[Link]
A Randomized Controlled Study of 5 and 10 Days Treatment With Phenoxymethylpenicillin for Pharyngotonsillitis Caused by Streptococcus Group A. PubMed.[Link]
Personal protective equipment for handling P516-0475
Chemical Identity: P516-0475 (PepO Inhibitor) Application: Small molecule inducer of Streptococcus Quorum Sensing (Rgg2/3 pathway) CAS: 1359627-33-0 (Referenced)[1] Part 1: Executive Safety Assessment (The "Why") As a Se...
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Identity: P516-0475 (PepO Inhibitor)
Application: Small molecule inducer of Streptococcus Quorum Sensing (Rgg2/3 pathway)
CAS: 1359627-33-0 (Referenced)[1]
Part 1: Executive Safety Assessment (The "Why")
As a Senior Application Scientist, I must emphasize that P516-0475 is a novel bioactive small molecule . Unlike common reagents with established toxicological profiles (e.g., Sodium Chloride), P516-0475 lacks a comprehensive LD50 or chronic toxicity dataset.
Therefore, scientific integrity dictates we apply the Precautionary Principle . We treat this compound as a High-Potency Active Pharmaceutical Ingredient (HPAPI) surrogate until proven otherwise. Furthermore, because P516-0475 is almost exclusively used to modulate virulence in Streptococcus pyogenes (Group A Strep), your PPE strategy must often account for a dual-threat environment : chemical exposure (the inhibitor) and biological exposure (BSL-2 pathogens).
The Solvent Factor
P516-0475 is hydrophobic and typically reconstituted in DMSO (Dimethyl Sulfoxide) . DMSO is a potent skin penetrant that can "carry" dissolved small molecules directly into the bloodstream. Your PPE must specifically defend against this DMSO-facilitated transport.
Part 2: Personal Protective Equipment (PPE) Matrix
This matrix moves beyond generic advice to specific, task-based protection levels.
Biosafety Cabinet (Class II) if used with bacteria
Chemical Resistant Nitrile Note: Change immediately upon splash. DMSO degrades nitrile in <5 mins.
Safety Glasses or Face Shield (if splash risk high)
Standard Lab Coat + Closed-toe shoes
4. Waste Disposal
Standard Lab Ventilation
Double Nitrile
Safety Glasses
Standard Lab Coat
Critical Glove Protocol (The "DMSO Defense")
When handling P516-0475 in DMSO:
Do NOT use Latex alone: DMSO permeates latex rapidly.
The "Splash & Change" Rule: If a droplet of P516-0475/DMSO stock hits your glove, do not wipe it. Remove the glove immediately , wash hands, and re-glove. The breakthrough time for DMSO on thin nitrile is often under 5 minutes.
Part 3: Mechanism of Action & Biological Context
To handle P516-0475 safely, you must understand what it does. It is not a passive chemical; it is a virulence modulator.
Mechanism: P516-0475 inhibits PepO , an endopeptidase that normally degrades Short Hydrophobic Pheromones (SHPs).[4][5] By inhibiting PepO, P516-0475 stabilizes these pheromones, artificially inducing the Rgg2/3 quorum sensing pathway, which controls virulence factors.[4]
Visualization: P516-0475 Signaling Pathway
Figure 1: The logical pathway of P516-0475 induced Quorum Sensing.
Caption: P516-0475 inhibits PepO, preventing the degradation of SHP pheromones.[4] Accumulated SHP binds Rgg2/3, triggering virulence gene expression.
Part 4: Operational Handling & Reconstitution Protocol
Reconstitution (Standard Stock: 10 mM)
Most experiments require a 10 mM stock solution.
Solubility: Soluble in DMSO (up to ~30 mg/mL). Poorly soluble in water.
Step-by-Step:
Calculate volume required based on molecular weight (MW: ~350-450 g/mol depending on salt form—verify batch specific MW on vial).
In a Fume Hood: Add high-grade anhydrous DMSO to the vial.
Vortex gently for 30 seconds.
Aliquot immediately into amber glass or high-quality polypropylene tubes (avoid polystyrene which DMSO attacks).
Store: -20°C. Stable for 6 months. Avoid freeze-thaw cycles (limit to 3).
Experimental Application (In Vitro)
When adding P516-0475 to bacterial culture (S. pyogenes):
Dilution: Do not add 100% DMSO stock directly to cells if possible. Create an intermediate dilution in media or ensure final DMSO concentration is <0.5% to avoid solvent toxicity masking the compound's effect.
Control: Always run a "Vehicle Control" (DMSO only) to prove that observed virulence changes are due to P516-0475, not the solvent.
Part 5: Emergency Response & Disposal Logic
Spill Response Workflow
If P516-0475 is spilled, the cleanup method depends on its state (Powder vs. Liquid).
Caption: Decision logic for containing and cleaning P516-0475 spills based on physical state.
Disposal Classification
Unused Stock: Must be disposed of as Hazardous Chemical Waste (Code: Organic Solvent/Toxic).
Treated Cell Culture: If P516-0475 is added to S. pyogenes, the waste is Biohazardous Chemical Waste . It must be autoclaved (to kill bacteria) or incinerated. Note: Autoclaving does not destroy the chemical structure of many small molecules; incineration is preferred for final destruction.
References
Primary Discovery & Mechanism:
Aggarwal, C., Jimenez, J. C., Lee, H., Chlipala, G. E., Ratia, K., & Federle, M. J. (2018). A novel chemical inducer of Streptococcus quorum sensing acts by inhibiting the pheromone-degrading endopeptidase PepO.[4][5][6][7] Journal of Biological Chemistry, 293(10).
Chemical Properties & Supply:
TargetMol. P516-0475 Product Information.
General Laboratory Safety (DMSO Handling):
American Chemical Society (ACS). Dimethyl Sulfoxide (DMSO) Safety Guide.
